Cas no 2138390-10-8 (2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)oxolan-3-yl]acetic acid)

• Product Name: 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)oxolan-3-yl]acetic acid
• CAS No: 2138390-10-8
• MF: C₂₂H₂₃NO₅
• MW: 381.421726465225
• CID: 6148090
• PubChem ID: 165800481
• Update Time: 2025-06-11

2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)oxolan-3-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2138390-10-8
• EN300-657704
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)oxolan-3-yl]acetic acid

• Inchi： 1S/C22H23NO5/c1-23(22(12-20(24)25)10-11-27-14-22)21(26)28-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19H,10-14H2,1H3,(H,24,25)
• InChI Key： ROMYQTYTOFKTNV-UHFFFAOYSA-N
• SMILES： O1CCC(CC(=O)O)(C1)N(C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C

Computed Properties

• Exact Mass: 381.15762283g/mol
• Monoisotopic Mass: 381.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)oxolan-3-yl]acetic acid

Recent Advances in the Study of 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)oxolan-3-yl]acetic acid (CAS: 2138390-10-8)

The compound 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)oxolan-3-yl]acetic acid (CAS: 2138390-10-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel bioactive compounds.

One of the key areas of research has focused on the compound's role in solid-phase peptide synthesis (SPPS). The fluorenylmethoxycarbonyl (Fmoc) group in the molecule provides a protective function for amino groups during peptide assembly, enabling the synthesis of complex peptides with high efficiency and purity. Recent advancements in SPPS methodologies have highlighted the importance of this compound in reducing side reactions and improving yield, making it indispensable for the production of therapeutic peptides.

In addition to its utility in peptide synthesis, 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)oxolan-3-yl]acetic acid has been investigated for its potential as a modulator of enzymatic activity. Preliminary studies suggest that the compound can interact with specific enzyme active sites, leading to inhibition or activation depending on the target. This property opens new avenues for the development of enzyme-targeted therapies, particularly in the treatment of metabolic disorders and cancers.

Recent publications have also explored the pharmacokinetic and pharmacodynamic properties of derivatives of this compound. Researchers have synthesized and tested various analogs to optimize bioavailability and therapeutic efficacy. These studies have provided valuable insights into the structure-activity relationships (SAR) of the molecule, guiding the design of next-generation drug candidates with improved profiles.

In conclusion, the ongoing research on 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)oxolan-3-yl]acetic acid underscores its versatility and importance in modern pharmaceutical development. Its applications in peptide synthesis, enzyme modulation, and drug design highlight its potential to address unmet medical needs. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications.